Cas no 133005-15-9 (1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)-)

1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)- Properties

Names and Identifiers

• 1H-Naphtho[2,1-b]pyran-7-methanol, 3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-, (3S,4aR,6aR,7R,10aS,10bR)-
• 13-Epijhanol
• 1H-Naphtho[2,1-b]pyran-7-methanol,3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-,(3S,4aR,6aR,7R,10aS,10bR)-
• 18-Hydroxy-13-epimanoyl oxide
• [ "18-Hydroxy-13-epimanoyl oxide" ]
• 133005-15-9
• 1H-Naphtho[2,1-b]pyran-7-methanol, 3-ethenyldodecahydro-3,4a,7,10a-tetramethyl-, (3S,4aR,6aR,7R,10aS,10bR)-
• HY-N1038
• FS-9374
• [(3S,4aR,6aR,7R,10aS,10bR)-3-ethenyl-3,4a,7,10a-tetramethyl-2,5,6,6a,8,9,10,10b-octahydro-1H-benzo[f]chromen-7-yl]methanol
• CS-0016302
• AKOS032961836
• DA-49093
• +Expand

• InChIKey： MONXCRDSDZQGGT-HMGBVJPOSA-N
• Inchi： InChI=1S/C20H34O2/c1-6-18(3)12-8-16-19(4)11-7-10-17(2,14-21)15(19)9-13-20(16,5)22-18/h6,15-16,21H,1,7-14H2,2-5H3/t15-,16+,17-,18+,19-,20+/m0/s1
• SMILES： C[C@]1(CCC[C@]2([C@H]1CC[C@@]3([C@@H]2CC[C@@](O3)(C)C=C)C)C)CO

Computed Properties

• Exact Mass: 306.25600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 306.255880323g/mol
• Heavy Atom Count: 22
• Complexity: 461
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 4.71520
• PSA: 29.46000
• Boiling Point: 378.9±15.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 141.6±14.6 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3